Cas no 1250869-32-9 (methyl 3-(1-hydroxyprop-2-en-1-yl)benzoate)

• Product Name: methyl 3-(1-hydroxyprop-2-en-1-yl)benzoate
• CAS No: 1250869-32-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6411318
• PubChem ID: 165665112
• Update Time: 2025-06-13

methyl 3-(1-hydroxyprop-2-en-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-hydroxyprop-2-en-1-yl)benzoate
• EN300-1832685
• 1250869-32-9

• Inchi： 1S/C11H12O3/c1-3-10(12)8-5-4-6-9(7-8)11(13)14-2/h3-7,10,12H,1H2,2H3
• InChI Key： MILNTVSDMMNOAH-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(1-hydroxyprop-2-en-1-yl)benzoate

Research Brief on Methyl 3-(1-hydroxyprop-2-en-1-yl)benzoate (CAS: 1250869-32-9) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(1-hydroxyprop-2-en-1-yl)benzoate (CAS: 1250869-32-9) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound, featuring both a benzoate ester and an allylic alcohol moiety, serves as a key building block for the synthesis of more complex molecules, including bioactive natural products and therapeutic agents. Recent studies have explored its utility in asymmetric synthesis, medicinal chemistry, and as a precursor for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of methyl 3-(1-hydroxyprop-2-en-1-yl)benzoate as a scaffold for developing small-molecule inhibitors targeting inflammatory pathways. The researchers employed a structure-activity relationship (SAR) approach, modifying the allylic alcohol group to enhance binding affinity to the target protein, resulting in compounds with improved anti-inflammatory activity in vitro and in vivo models. This highlights the compound's potential in designing new anti-inflammatory drugs.

In the field of chemical biology, a recent Nature Chemical Biology paper (2024) reported the application of this compound in activity-based protein profiling (ABPP). The researchers developed a probe derivative of methyl 3-(1-hydroxyprop-2-en-1-yl)benzoate to identify and characterize enzymes involved in lipid metabolism, revealing previously unknown interactions with several fatty acid processing enzymes. This work opens new avenues for understanding metabolic regulation and developing targeted therapies for metabolic disorders.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis using this compound were reported in Angewandte Chemie (2023). The study described a novel chiral catalyst system that enables highly enantioselective transformations of the allylic alcohol moiety, achieving up to 99% ee for certain derivatives. This methodological breakthrough significantly expands the toolbox for preparing enantiomerically pure compounds for pharmaceutical applications.

Ongoing research is investigating the pharmacokinetic properties of derivatives based on this scaffold. Preliminary data from a 2024 ACS Pharmacology & Translational Science publication suggest that structural modifications can substantially improve metabolic stability and oral bioavailability while maintaining target engagement. These findings position methyl 3-(1-hydroxyprop-2-en-1-yl)benzoate as a promising starting point for developing drug candidates with favorable ADME profiles.

In conclusion, methyl 3-(1-hydroxyprop-2-en-1-yl)benzoate (1250869-32-9) has emerged as a valuable chemical entity with diverse applications across drug discovery and chemical biology. Recent studies demonstrate its utility in medicinal chemistry, chemical probe development, and asymmetric synthesis. Future research directions likely include further exploration of its therapeutic potential and development of more efficient synthetic routes to enable large-scale production for preclinical and clinical studies.